Cas no 941534-91-4 (6,7-DIMETHYL-2-PHENYLIMIDAZO[2,1-B]BENZOTHIAZOLE)

• Product Name: 6,7-DIMETHYL-2-PHENYLIMIDAZO[2,1-B]BENZOTHIAZOLE
• CAS No: 941534-91-4
• MF: C₁₇H₁₄N₂S
• MW: 278.371462345123
• CID: 871879
• Update Time: 2022-09-22

6,7-DIMETHYL-2-PHENYLIMIDAZO[2,1-B]BENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

• 6,7-DIMETHYL-2-PHENYLIMIDAZO[2,1-B]BENZOTHIAZOLE

• Inchi： 1S/C17H14N2S/c1-11-8-15-16(9-12(11)2)20-17-18-14(10-19(15)17)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： XAXYBVVTODKSJZ-UHFFFAOYSA-N
• SMILES： C12SC3=CC(C)=C(C)C=C3N1C=C(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 278.088
• Monoisotopic Mass: 278.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5A^2